Sulcotrione
Sulcotrione
Sulcotrione is an aromatic ketone that is cyclohexane-1,3-dione substituted by a 2-chloro-4-(methylsulfonyl)benzoyl group at position 2. It has a role as an environmental contaminant, a xenobiotic, a herbicide and a carotenoid biosynthesis inhibitor. It is an aromatic ketone, a sulfone, a member of cyclohexanones and a beta-triketone.
Brand Name:
Vulcanchem
CAS No.:
123174-48-1
VCID:
VC20848474
InChI:
InChI=1S/C14H13ClO5S/c1-21(19,20)8-5-6-9(10(15)7-8)14(18)13-11(16)3-2-4-12(13)17/h5-7,13H,2-4H2,1H3
SMILES:
CS(=O)(=O)C1=CC(=C(C=C1)C(=O)C2C(=O)CCCC2=O)Cl
Molecular Formula:
C14H13ClO5S
Molecular Weight:
328.8 g/mol
Sulcotrione
CAS No.: 123174-48-1
Cat. No.: VC20848474
Molecular Formula: C14H13ClO5S
Molecular Weight: 328.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sulcotrione is an aromatic ketone that is cyclohexane-1,3-dione substituted by a 2-chloro-4-(methylsulfonyl)benzoyl group at position 2. It has a role as an environmental contaminant, a xenobiotic, a herbicide and a carotenoid biosynthesis inhibitor. It is an aromatic ketone, a sulfone, a member of cyclohexanones and a beta-triketone. |
|---|---|
| CAS No. | 123174-48-1 |
| Molecular Formula | C14H13ClO5S |
| Molecular Weight | 328.8 g/mol |
| IUPAC Name | 2-(2-chloro-4-methylsulfonylbenzoyl)cyclohexane-1,3-dione |
| Standard InChI | InChI=1S/C14H13ClO5S/c1-21(19,20)8-5-6-9(10(15)7-8)14(18)13-11(16)3-2-4-12(13)17/h5-7,13H,2-4H2,1H3 |
| Standard InChI Key | PQTBTIFWAXVEPB-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)C1=CC(=C(C=C1)C(=O)C2C(=O)CCCC2=O)Cl |
| Canonical SMILES | CS(=O)(=O)C1=CC(=C(C=C1)C(=O)C2C(=O)CCCC2=O)Cl |
| Melting Point | 139.0 °C |
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